Cas no 2227801-64-9 ((2S)-2-(4-methylnaphthalen-1-yl)oxirane)

• Product Name: (2S)-2-(4-methylnaphthalen-1-yl)oxirane
• CAS No: 2227801-64-9
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 6003988
• PubChem ID: 165655608
• Update Time: 2025-07-17

(2S)-2-(4-methylnaphthalen-1-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-methylnaphthalen-1-yl)oxirane
• EN300-1812931
• 2227801-64-9

• Inchi： 1S/C13H12O/c1-9-6-7-12(13-8-14-13)11-5-3-2-4-10(9)11/h2-7,13H,8H2,1H3/t13-/m1/s1
• InChI Key： DZKKUSXQYVIERY-CYBMUJFWSA-N
• SMILES： O1C[C@@H]1C1=CC=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(4-methylnaphthalen-1-yl)oxirane

Research Brief on (2S)-2-(4-methylnaphthalen-1-yl)oxirane (CAS: 2227801-64-9): Recent Advances and Applications

The compound (2S)-2-(4-methylnaphthalen-1-yl)oxirane (CAS: 2227801-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its naphthalene core and chiral oxirane moiety, exhibits unique reactivity and potential biological activities. Recent studies have explored its synthetic utility, mechanism of action, and therapeutic applications, positioning it as a promising candidate for drug discovery and development.

One of the key areas of focus has been the compound's role as a versatile intermediate in organic synthesis. Researchers have demonstrated its utility in the construction of complex molecular architectures, particularly in the synthesis of bioactive molecules. The chiral nature of the oxirane ring allows for stereoselective transformations, enabling the preparation of enantiomerically pure compounds with high pharmacological relevance. Recent publications highlight its use in the synthesis of potential anticancer and anti-inflammatory agents, underscoring its importance in medicinal chemistry.

In addition to its synthetic applications, (2S)-2-(4-methylnaphthalen-1-yl)oxirane has been investigated for its direct biological effects. Preliminary studies suggest that it may interact with specific cellular targets, including enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) indicates that this compound exhibits inhibitory activity against certain cyclooxygenase (COX) isoforms, which are key players in inflammation and pain signaling. These findings open new avenues for the development of novel anti-inflammatory drugs.

Another significant development is the exploration of (2S)-2-(4-methylnaphthalen-1-yl)oxirane in targeted drug delivery systems. Its lipophilic nature and structural features make it an attractive candidate for conjugation with therapeutic agents to enhance their bioavailability and tissue specificity. Recent work has demonstrated its potential in prodrug formulations, where it serves as a biodegradable linker that releases active drugs in response to specific physiological conditions. This approach has shown promise in improving the pharmacokinetic profiles of several drug candidates.

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and optimizing its therapeutic potential. Ongoing research aims to address these gaps through detailed toxicological studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2S)-2-(4-methylnaphthalen-1-yl)oxirane (CAS: 2227801-64-9) represents a multifaceted compound with significant implications for chemical biology and drug development. Its dual role as a synthetic building block and a biologically active molecule underscores its value in contemporary research. Future studies will likely focus on expanding its applications and refining its properties to meet the evolving needs of the pharmaceutical industry.